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Compound of Interest

Compound Name: UU-T02

Cat. No.: B15544287 Get Quote

For researchers, scientists, and drug development professionals utilizing the novel β-

catenin/Tcf protein-protein interaction inhibitor, UU-T02, adherence to proper disposal protocols

is crucial for maintaining laboratory safety and environmental compliance. This guide provides

essential information and step-by-step procedures for the safe handling and disposal of UU-
T02.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data

Sheet (SDS) provided by the manufacturer for UU-T02 (CAS No. 1500080-17-0) and adhere to

all applicable federal, state, and local regulations for chemical waste disposal.

Immediate Safety and Handling Precautions
Before disposal, ensure that all personnel handling UU-T02 are familiar with its properties and

the necessary safety precautions. As a standard practice for handling chemical compounds in a

laboratory setting, appropriate personal protective equipment (PPE) should be worn, including

safety goggles, gloves, and a lab coat.

Quantitative Data Summary
For clarity and quick reference, the key identification and storage parameters for UU-T02 are

summarized in the table below.
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Parameter Value Source

Chemical Name UU-T02 MedChemExpress

CAS Number 1500080-17-0 MedChemExpress

Molecular Formula C₃₃H₃₃ClN₄O₉ MedChemExpress

Molecular Weight 665.10 g/mol MedChemExpress

Physical State Solid (Powder) MedChemExpress

Storage (Solid)

-20°C (Short term: days to

weeks) -80°C (Long term: up

to 6 months)

MedChemExpress

Storage (In solvent)
-80°C (Up to 6 months) -20°C

(Up to 1 month)
MedChemExpress

Step-by-Step Disposal Protocol
The disposal of UU-T02, as a chemical waste product, must be conducted in a manner that

ensures the safety of laboratory personnel and prevents environmental contamination. The

following protocol is based on general best practices for chemical waste disposal in a research

setting.

1. Waste Characterization:

Classify UU-T02 waste as "chemical waste."

Consult the manufacturer's SDS to identify any specific hazards (e.g., toxicity, reactivity) that

may influence disposal requirements.

2. Containerization:

Use a dedicated, leak-proof, and chemically compatible waste container.

The container must be in good condition and have a secure lid.

Do not mix UU-T02 waste with other incompatible chemical waste streams.
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3. Labeling:

Clearly label the waste container with the words "Hazardous Waste" or "Chemical Waste."

The label must include:

The full chemical name: "UU-T02"

The CAS Number: "1500080-17-0"

The approximate quantity or concentration of the waste.

The date when the first waste was added to the container.

The name of the principal investigator or laboratory contact.

4. Accumulation and Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure secondary containment is in place to capture any potential leaks or spills.

5. Scheduling Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the chemical waste.

Do not allow the waste to accumulate beyond the limits specified by your institution or local

regulations.

6. Documentation:

Maintain accurate records of the amount of UU-T02 disposed of, including dates and

disposal methods, as required by your institution's policies.

Disposal Workflow Diagram
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The following diagram illustrates the logical flow of the UU-T02 disposal procedure.

UU-T02 Disposal Workflow

Preparation
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Final Disposal
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6. Schedule Pickup with
Environmental Health & Safety (EHS)
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Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15544287?utm_src=pdf-body
https://www.benchchem.com/product/b15544287?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart outlining the key steps for the proper disposal of UU-T02 waste in a

laboratory setting.

Signaling Pathway of UU-T02 (For Informational
Purposes)
To provide additional context for researchers, the following diagram illustrates the canonical

Wnt signaling pathway, which is inhibited by UU-T02. UU-T02 acts by disrupting the protein-

protein interaction between β-catenin and T-cell factor (Tcf).

Caption: The inhibitory effect of UU-T02 on the Wnt signaling pathway through the disruption of

β-catenin/Tcf interaction.

To cite this document: BenchChem. [Proper Disposal of UU-T02: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544287#uu-t02-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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